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Compound of Interest

Compound Name: N-ethoxybenzamide

CAS No.: 22509-51-9

Cat. No.: B7779013

Get Quote

Executive Directive
Do not dispose of N-ethoxybenzamide (Ethenzamide) down the drain.

While N-ethoxybenzamide (CAS: 938-73-8) is not typically classified as a P-listed or U-listed

acute hazardous waste under US RCRA regulations, it is a bioactive pharmaceutical

intermediate. Best practice and modern environmental stewardship dictate that incineration is

the only acceptable disposal method to prevent contamination of municipal water systems.

This guide outlines a self-validating disposal workflow designed to ensure compliance with EPA

regulations (specifically the Pharmaceutical Sewer Ban) and protect laboratory personnel from

exposure.

Chemical Profile & Hazard Assessment
Effective disposal begins with accurate identification. Use this data to populate your hazardous

waste tags.
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Parameter Specification

Chemical Name
N-Ethoxybenzamide (Synonyms: Ethenzamide,

2-Ethoxybenzamide)

CAS Number 938-73-8

Physical State White crystalline powder

Primary Hazard (GHS)
H302: Harmful if swallowed.H315/H319: Causes

skin/eye irritation.

RCRA Status

Non-listed (unless mixed with listed solvents).

Treat as Non-Regulated Chemical Waste for

incineration.

Incompatibility Strong Oxidizers (e.g., Peroxides, Nitrates).

Pre-Disposal: The Segregation Protocol
Disposal errors occur most frequently during the accumulation phase. You must implement a

Source Segregation Strategy to prevent dangerous cross-reactivity in waste streams.

The Rule of Amides: Amides like N-ethoxybenzamide can hydrolyze in the presence of

strong acids or bases, releasing heat and potentially toxic byproducts.

Segregation Directive:

DO NOT MIX with Oxidizing Acids (Nitric, Perchloric).

DO NOT MIX with Bio-hazardous waste (unless the chemical is a contaminant in a

biological assay).

Isolate in a dedicated "Solid Organics" or "Pharmaceutical Waste" container.

Disposal Workflow: Step-by-Step
This workflow ensures a "Chain of Custody" from the bench to the incinerator.

Step 1: Waste Characterization
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Determine the state of the waste.

Pure Solid: Expired or excess powder.

Solution: Dissolved in solvents (e.g., Ethanol, DMSO).

Contaminated Debris: Weigh boats, gloves, pestles.

Step 2: Packaging & Containment
Solids: Place in a clear, wide-mouth HDPE (High-Density Polyethylene) jar. If the original

container is intact, place the entire container into the waste stream.

Solutions: Collect in compatible carboys (HDPE or Glass). Do not fill >90% to allow for

thermal expansion.

Sharps/Debris: If the substance is on needles or broken glass, use a rigid Red Sharps

Container.

Step 3: Labeling (Critical)
The label must be legible and complete before the container leaves the hood.

Content: Write "N-Ethoxybenzamide" (No abbreviations).

Hazard Checkbox: Mark "Toxic" and "Irritant".

Step 4: The Handoff
Transfer to your facility's EHS (Environmental Health & Safety) team for High-Temperature

Incineration.

Visualizing the Decision Logic
The following diagram illustrates the critical decision points for disposing of N-
ethoxybenzamide.
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Figure 1: Decision tree for N-ethoxybenzamide waste stream management, ensuring

segregation and incineration.

Emergency Response: Spill Procedures
In the event of a spill, immediate containment prevents area contamination.[1]

PPE Required: Nitrile gloves, lab coat, safety goggles. (N95 mask recommended if dust is

visible).

Dry Spill:
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Do not sweep vigorously. This creates dust aerosols.

Cover the spill with wet paper towels to dampen the powder.

Scoop the wet mass into a disposable container.[1]

Wipe the surface with a soap/water solution.[2]

Wet Spill (Solution):

Cover with an inert absorbent (Vermiculite or absorbent pads).

Scoop into a hazardous waste bag.

Do not use bleach immediately if the solvent is unknown (to avoid reaction); use simple

detergent water for final cleanup.

Regulatory Context & Compliance
EPA Sewer Ban (40 CFR Part 266 Subpart P): While N-ethoxybenzamide is not strictly a

"hazardous waste" by characteristic (ignitability, corrosivity, reactivity, toxicity via TCLP), the

EPA's 2019 "Pharmaceuticals Rule" prohibits the sewering of any hazardous waste

pharmaceuticals. Most institutions extend this ban to all pharmaceuticals to ensure zero

discharge into waterways.

RCRA Classification: It is generally treated as Non-RCRA Regulated Chemical Waste.

However, because it is an active pharmaceutical ingredient (API), it must be incinerated to

destroy the biological activity of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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